Artesunate-d4

Specification

• Description: Artesunate-d4 is intended for use as an internal standard for the quantification of artesunate by GC- or LC-MS. Artesunate is a derivative of artemisinin that is active against P. falciparum in vitro (IC50 = 1.28 nM). It is an iron(II) oxide-reactive endoperoxide that generates reactive oxygen species (ROS) upon cleavage of its endoperoxide bridge. Artesunate inhibits proliferation of germinal center B cells in vitro and prevents development of arthritis via inhibition of germinal center formation and autoantibody production in the K/BxN mouse model of rheumatoid arthritis. It also inhibits alveolitis and pulmonary fibrosis induced by bleomycin in rats.; Labeled derivative of Artemisinin. Antimalarial.; Labelled Artesunate. Artesunate is a medication used for the treatment of malaria.
• CAS No.: 1316753-15-7
• Molecular Formula: C19H28O8
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 2,2,3,3-tetradeuterio-4-oxo-4-[[(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl]oxy]butanoic acid
• Standard InChI: InChI=1S/C19H28O8/c1-10-4-5-13-11(2)16(23-15(22)7-6-14(20)21)24-17-19(13)12(10)8-9-18(3,25-17)26-27-19/h10-13,16-17H,4-9H2,1-3H3,(H,20,21)/t10-,11-,12+,13+,16-,17-,18-,19-/m1/s1/i6D2,7D2
• Standard InChI Key: FIHJKUPKCHIPAT-SIUCRFQGSA-N
• Isomeric SMILES: [2H]C([2H])(C(=O)O)C([2H])([2H])C(=O)O[C@H]1[C@@H]([C@@H]2CC[C@H]([C@H]3[C@]24[C@H](O1)O[C@@](CC3)(OO4)C)C)C
• SMILES: CC1CCC2C(C(OC3C24C1CCC(O3)(OO4)C)OC(=O)CCC(=O)O)C
• Canonical SMILES: CC1CCC2C(C(OC3C24C1CCC(O3)(OO4)C)OC(=O)CCC(=O)O)C
• Appearance: White Solid